Cas no 2137562-47-9 (Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy-)

• Product Name: Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy-
• CAS No: 2137562-47-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5297218
• Update Time: 2025-10-25

Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy-

• Inchi： 1S/C10H18N2O2/c1-14-3-2-10(13)12-9-5-7-4-8(9)11-6-7/h7-9,11H,2-6H2,1H3,(H,12,13)
• InChI Key： KDQXUBWFYOPVEY-UHFFFAOYSA-N
• SMILES： C(NC1C2CC(C1)CN2)(=O)CCOC

Additional information on Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy-

Comprehensive Analysis of Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- (CAS No. 2137562-47-9)

The compound Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- (CAS No. 2137562-47-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 2-azabicyclo[2.2.1]heptane core and methoxy functional group, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold or intermediate in synthesizing novel therapeutics.

One of the key reasons for the growing interest in Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- is its structural similarity to other bicyclic compounds used in central nervous system (CNS) drug development. The azabicyclo moiety is known to enhance binding affinity to specific receptors, making it valuable for targeting neurological disorders. Additionally, the methoxy group can influence the compound's pharmacokinetics, such as solubility and metabolic stability, which are critical factors in drug design.

In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in precision medicine and personalized therapies. Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- aligns with this trend, as its modular structure allows for derivatization to optimize biological activity. Researchers are exploring its potential in areas such as GPCR targeting, enzyme inhibition, and allosteric modulation, which are hot topics in contemporary medicinal chemistry.

The synthesis of Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- typically involves multi-step organic reactions, including amide coupling and bicyclic ring formation. Its CAS No. 2137562-47-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Given the compound's complexity, analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterization and quality control.

From an industrial perspective, Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being applied to improve the efficiency of its production. This aligns with broader environmental, social, and governance (ESG) goals in the pharmaceutical sector, where reducing waste and energy consumption is a priority.

In summary, Propanamide, N-2-azabicyclo[2.2.1]hept-6-yl-3-methoxy- (CAS No. 2137562-47-9) represents a versatile and scientifically intriguing compound with wide-ranging applications. Its study contributes to the broader understanding of bicyclic amines and their role in modern drug discovery, making it a subject of ongoing research and development.